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Compound of Interest

Compound Name: p53 Activator 7

Cat. No.: B10855466 Get Quote

For researchers and drug development professionals, ensuring the safe handling and disposal

of investigational compounds is paramount. This guide provides essential logistical and safety

information for the proper disposal of p53 Activator 7, a compound utilized in cancer research

to modulate the activity of the p53 tumor suppressor protein.

Core Safety and Disposal Protocol
While some p53 activators, such as p53 Activator VII, STIMA-1, are not classified as hazardous

substances under REACH regulations, it is crucial to adhere to standard laboratory safety

protocols and local environmental regulations for the disposal of all chemical reagents.[1] The

following step-by-step process ensures a safe and compliant disposal workflow.
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Begin Disposal Process

Consult Safety Data Sheet (SDS)
 for p53 Activator 7

Is the compound
classified as hazardous?

Follow institutional guidelines for
non-hazardous chemical waste.

This may include solid waste landfill
or drain disposal with copious

amounts of water, pending local regulations.

No

Dispose of as hazardous chemical waste.
Segregate from other waste streams.

Follow all local, state, and federal regulations.

Yes

Document disposal method,
date, and quantity.

End of Disposal Process

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of p53 Activator 7, emphasizing safety and

compliance.

Experimental Context: The Role of p53 Activation
The p53 protein, often termed the "guardian of the genome," plays a critical role in preventing

cancer by regulating cell cycle arrest, DNA repair, and apoptosis (programmed cell death).[2][3]

In many cancers, the p53 pathway is inactivated, allowing for uncontrolled cell proliferation.[2]
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p53 activators are small molecules designed to restore the tumor-suppressive functions of p53.

[2]
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Caption: A diagram illustrating the central role of p53 in response to cellular stress and its

activation by compounds like p53 Activator 7.

Characteristics of p53 Activators
The following table summarizes key characteristics of representative p53 activators based on

available data. This information is provided for contextual understanding and does not replace

a substance-specific Safety Data Sheet.
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Compound Name CAS Number
Mechanism of
Action

Reported
IC50/EC50

p53 Activator VII,

STIMA-1
91634-12-7

Induces apoptosis in

mutant p53-harboring

cells

IC50 = 3.4 µM

(H1299-His175)

p53 Activator 7 2849340-59-4
p53 mutation Y220C

activator
EC50 = 104 nM

General Laboratory Handling and Disposal
Protocols
In the absence of a specific SDS indicating hazardous properties, the following general

protocols should be followed:

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses, and gloves, when handling any chemical reagent.

Weighing and Solution Preparation: Handle the solid compound in a well-ventilated area or a

chemical fume hood to avoid inhalation of any dust. When preparing solutions, typically in

DMSO, perform the dissolution within a fume hood.

Waste Segregation:

Solid Waste: Unused or expired solid p53 Activator 7 should be collected in a designated,

sealed, and clearly labeled container for non-hazardous chemical waste, unless otherwise

specified by institutional policy.

Liquid Waste: Solutions of p53 Activator 7, as well as contaminated media and buffers,

should be collected in a designated, sealed, and clearly labeled container for non-

hazardous liquid chemical waste. Do not mix with hazardous waste streams such as

halogenated solvents.

Contaminated Materials: Gloves, pipette tips, and other disposable materials

contaminated with p53 Activator 7 should be disposed of in the appropriate solid waste

stream as dictated by your institution's safety office.
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Final Disposal: The collected waste containers should be transferred to your institution's

environmental health and safety (EHS) department for final disposal according to local and

federal regulations. While drain disposal may be permissible for non-hazardous compounds

in some localities, it is critical to confirm this with your EHS office before proceeding.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

p53 Activator 7, fostering a secure laboratory environment and upholding environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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